Cas no 851132-31-5 (N-(2,5-dimethylphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851132-31-5
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 5980835
• PubChem ID: 4172338
• Update Time: 2025-07-09

N-(2,5-dimethylphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• Acetamide, N-(2,5-dimethylphenyl)-2-[[1-(3-methoxyphenyl)-1H-imidazol-2-yl]thio]-
• F0599-0230
• N-(2,5-dimethylphenyl)-2-((1-(3-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide
• N-(2,5-dimethylphenyl)-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• 851132-31-5
• N-(2,5-dimethylphenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• AKOS002046958

• Inchi： 1S/C20H21N3O2S/c1-14-7-8-15(2)18(11-14)22-19(24)13-26-20-21-9-10-23(20)16-5-4-6-17(12-16)25-3/h4-12H,13H2,1-3H3,(H,22,24)
• InChI Key： KCLXFYCHDHCFJA-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)CSC1N(C2=CC=CC(OC)=C2)C=CN=1

Computed Properties

• Exact Mass: 367.13544809g/mol
• Monoisotopic Mass: 367.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2,5-dimethylphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

N-(2,5-Dimethylphenyl)-2-{1-(3-Methoxyphenyl)-1H-Imidazol-2-Ylsulfanyl}Acetamide: A Comprehensive Overview

N-(2,5-Dimethylphenyl)-2-{1-(3-Methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide, also known by its CAS number 851132-31-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a sulfanyl group attached to an imidazole ring and an acetamide moiety. The presence of these functional groups makes it a versatile molecule with diverse applications in drug discovery and material science.

The molecular structure of this compound is composed of three main parts: the imidazole ring, the sulfanyl group, and the acetamide moiety. The imidazole ring is a five-membered heterocyclic structure containing two nitrogen atoms, which contributes to the compound's stability and reactivity. The sulfanyl group (-S-) acts as a sulfur-containing functional group, enhancing the molecule's ability to form hydrogen bonds and participate in various chemical reactions. The acetamide moiety introduces amide functionality, which is crucial for its interactions with biological systems.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a potential drug candidate for treating various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate key biological pathways makes it an attractive target for further investigation. For instance, studies have shown that the imidazole ring can interact with specific proteins involved in cell signaling, potentially leading to therapeutic effects.

In addition to its pharmacological applications, this compound has also been studied for its role in material science. Its unique electronic properties make it a promising candidate for use in advanced materials such as semiconductors and sensors. The sulfur atom in the sulfanyl group contributes to the molecule's conductivity, which is essential for these applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient methods to synthesize this compound using techniques such as nucleophilic substitution and condensation reactions. These methods have been optimized to ensure high yields and purity, making it feasible for large-scale production.

One of the most recent advancements in the study of this compound is its application in drug delivery systems. Scientists have explored its ability to act as a carrier for therapeutic agents, enhancing their bioavailability and targeting efficiency. The compound's amphiphilic nature allows it to form stable complexes with drugs, protecting them from degradation while delivering them to specific sites in the body.

In conclusion, N-(2,5-Dimethylphenyl)-2-{1-(3-Methoxyphenyl)-1H-imidazol-2-Ylsulfanyl}acetamide (CAS No: 851132-31-5) is a multifaceted compound with significant potential in various scientific domains. Its unique structure and functional groups make it an ideal candidate for both medicinal and material applications. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing scientific knowledge and technological innovation.